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Compound of Interest

Compound Name: (3S,6S)-3,6-Octanediol

Cat. No.: B140827

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for (3S,6S)-3,6-Octanediol. Given the limited availability of safety data for this
specific stereoisomer, this guide synthesizes information from safety data sheets (SDS) of
closely related compounds and general knowledge of chiral diols. Professionals handling this
compound should exercise caution and adhere to the principle of treating unknown substances
as potentially hazardous.

Physicochemical and Hazard Profile

A clear understanding of the physicochemical properties and potential hazards is fundamental
to safe handling. The following tables summarize available data for 3,6-octanediol isomers and
related compounds. It is crucial to note that these values may not be fully representative of the
(3S,6S) stereoisomer and should be used as a guide for preliminary risk assessment.

Table 1: Physicochemical Properties of Related Octanediol Compounds
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Property Value Source Compound
Molecular Formula CsH1s02 (3S,6S)-3,6-Octanediol
Molecular Weight 146.23 g/mol (3S,6S)-3,6-Octanediol
Appearance Colorless liquid or solid General observation for diols
] ] 3,6-Octanediol (isomer
Melting Point 57-61°C -
unspecified)[1]

. . 3,6-Octanediol (isomer

Boiling Point 172 °C @ 27 hPa

unspecified)[1]

Storage Temperature

2-8°C

3,6-Octanediol (isomer

unspecified)[2]

Table 2: Summary of GHS Hazard Classifications for Related Compounds

Hazard Class

Hazard Statement

Source Compound

Eye Irritation

H319: Causes serious eye

irritation

2,7-Dimethyl-3,6-octanediol[3]

Aquatic Hazard (Acute)

H402: Harmful to aquatic life

2,7-Dimethyl-3,6-octanediol[3]

GHS Classification

Not a hazardous substance or

mixture

3,6-Octanediol (isomer

unspecified)[1]

GHS Information

Does not meet GHS hazard

criteria

3,6-Octanediol (aggregated
data)

Note on Hazard Discrepancies: It is important to highlight the conflicting information regarding

the GHS classification. While a safety data sheet for a related dimethylated octanediol

indicates eye irritation and aquatic toxicity[3], aggregated data for 3,6-octanediol from multiple

suppliers suggests it does not meet the criteria for GHS hazard classification. This underscores

the necessity of handling (3S,6S)-3,6-Octanediol with a conservative approach to safety.

Exposure Controls and Personal Protection
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To minimize potential exposure, a multi-layered approach combining engineering controls,
administrative controls, and personal protective equipment (PPE) is recommended.

Engineering Controls:

» Ventilation: Work with (3S,6S)-3,6-Octanediol in a well-ventilated area. For procedures that
may generate aerosols or vapors, a chemical fume hood is required.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact.

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before each use and change them frequently.

o Lab Coat: A standard laboratory coat should be worn to protect street clothing. For larger
guantities or tasks with a higher risk of splashing, a chemically resistant apron or coveralls
should be considered.

o Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an organic vapor cartridge may be necessary. The need for
respiratory protection should be determined by a formal risk assessment.

Handling and Storage Procedures

Proper handling and storage practices are critical to maintaining the integrity of the compound
and ensuring the safety of laboratory personnel.

Handling:

e Avoid contact with skin and eyes.
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Avoid inhalation of vapor or mist.

Use only in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and
acid anhydrides.

Storage:

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

o Recommended storage temperature is between 2-8°C[2].

First Aid and Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is essential.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention.

Spill Response:

A small spill can be handled by trained personnel with appropriate PPE.
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Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect: Place the absorbed material into a suitable, labeled container for chemical waste.

Clean: Clean the spill area with soap and water.
For large spills, evacuate the area and contact the institution's emergency response team.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow for handling (3S,6S)-3,6-
Octanediol, highlighting critical safety checkpoints.
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Caption: Experimental Workflow for (3S,6S)-3,6-Octanediol.
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Emergency Response Logic

The following diagram outlines the logical steps to be taken in an emergency situation.
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Caption: Emergency Response Decision Tree.

Conclusion

While specific toxicological and safety data for (3S,6S)-3,6-Octanediol are not readily
available, a prudent approach based on the information for related compounds and general
principles of chemical safety is warranted. Researchers, scientists, and drug development
professionals must prioritize engineering controls, consistent use of appropriate personal
protective equipment, and adherence to established safe handling and emergency procedures.
As with any chemical with an incomplete safety profile, all exposures should be minimized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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